Cas no 389889-72-9 (tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• CAS No: 389889-72-9
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD09833161
• CID: 1495409
• PubChem ID: 29942053
• Update Time: 2025-05-20

tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, 1,1-dimethylethylester, (3S)-
• t-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• (S)-tert-butyl 3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• TERT-BUTYL (3S)-3-(2-HYDROXYETHYL)PYRROLIDINE-1-CARBOXYLATE
• (S)-1-Boc-3-(2-hydroxyethyl)pyrrolidine
• AM100752
• 1-Boc-(S)-3-(2-Hydroxyethyl)pyrrolidine
• A929250
• t-butyl(3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• SCHEMBL6398279
• AKOS025395863
• AS-39251
• MFCD09833161
• EN300-6763953
• CS-0079249
• 389889-72-9
• OYRWWTPZWOPIOO-VIFPVBQESA-N
• (S)-tert-butyl3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• DB-404827
• tert-Butyl (S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate
• tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate

• MDL： MFCD09833161
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-6-4-9(8-12)5-7-13/h9,13H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： OYRWWTPZWOPIOO-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](CCO)C1)=O

Computed Properties

• Exact Mass: 215.15200
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8

Experimental Properties

• PSA: 49.77000
• LogP: 1.56370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 389889-72-9)

tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 389889-72-9) is a chiral pyrrolidine derivative that has gained significant attention in pharmaceutical and organic synthesis research. This compound, often referred to as a Boc-protected hydroxyethylpyrrolidine, serves as a versatile building block in the development of active pharmaceutical ingredients (APIs) and fine chemicals. Its unique structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the (3S)-stereocenter, make it particularly valuable for asymmetric synthesis and drug discovery applications.

The growing interest in chiral auxiliaries and pharmaceutical intermediates has positioned tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate as a compound of significant research value. Recent trends in medicinal chemistry emphasize the importance of stereoselective synthesis, which aligns perfectly with the applications of this compound. Researchers frequently search for information about Boc-protected amines, pyrrolidine derivatives, and chiral building blocks, making this compound highly relevant in current scientific discourse.

From a chemical perspective, tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate exhibits several noteworthy characteristics. The compound features a pyrrolidine ring with a hydroxyethyl substituent at the 3-position, where the stereochemistry is specifically defined as (3S). The Boc protecting group attached to the nitrogen atom enhances the compound's stability and makes it more manageable for subsequent synthetic transformations. This structural combination creates a molecule with balanced polarity, making it soluble in common organic solvents while maintaining sufficient stability for storage and handling.

The synthesis of tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate typically involves multi-step processes that highlight modern synthetic chemistry techniques. Common approaches start from L-proline derivatives or other chiral precursors, employing stereospecific reactions to maintain the desired (3S) configuration. The introduction of the hydroxyethyl group often involves Grignard reactions or reduction processes, while the Boc protection is typically achieved using di-tert-butyl dicarbonate under basic conditions. These synthetic routes demonstrate the compound's connection to fundamental organic chemistry principles while showcasing advanced methodology.

In pharmaceutical applications, tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate serves as a crucial intermediate for various drug development programs. The compound's chiral pyrrolidine core is a common structural motif found in numerous bioactive molecules, including enzyme inhibitors, receptor modulators, and CNS-active compounds. Its utility extends to the synthesis of potential treatments for neurological disorders, cardiovascular diseases, and metabolic conditions. The presence of both hydroxy and protected amine functionalities allows for diverse chemical modifications, making it a flexible starting material for medicinal chemistry exploration.

The market for specialty chemical intermediates like tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate has shown consistent growth, driven by increasing demand from the pharmaceutical sector. Current industry reports highlight the importance of chiral compounds in drug development, with particular emphasis on stereochemically pure intermediates. The compound's CAS number (389889-72-9) serves as a unique identifier in chemical databases and procurement systems, facilitating its tracking in global supply chains. Manufacturers and suppliers often optimize their product listings with terms such as high-purity chiral intermediate and Boc-protected amino alcohol to align with researcher search behaviors.

Quality control and analytical characterization of tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate involve sophisticated techniques that reflect modern chemical analysis standards. The compound is typically characterized by HPLC for purity assessment, chiral chromatography to confirm stereochemical integrity, and spectroscopic methods including NMR and mass spectrometry for structural verification. These analytical procedures ensure that the material meets the stringent requirements of pharmaceutical applications, where chemical purity and stereochemical purity are paramount considerations.

From a regulatory perspective, tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate is generally classified as a research chemical rather than a final pharmaceutical product. However, manufacturers must comply with good manufacturing practices (GMP) when producing the compound for pharmaceutical applications. The material safety data sheet (MSDS) provides essential information about proper handling, storage, and disposal, emphasizing standard laboratory safety protocols. Researchers frequently search for safety data and handling precautions when working with such intermediates, highlighting the importance of comprehensive technical documentation.

The future outlook for tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate appears promising, given the ongoing expansion of chiral drug development. Emerging trends in personalized medicine and targeted therapies continue to drive demand for enantiomerically pure intermediates. Additionally, advancements in continuous flow chemistry and green chemistry approaches may influence future synthesis methods for this compound. As pharmaceutical companies increasingly focus on molecular complexity and stereochemical diversity, intermediates like tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate will likely maintain their importance in drug discovery pipelines.

For researchers seeking additional technical information about tert-butyl (3S)-3-(2-hydroxyethyl)pyrrolidine-1-carboxylate (CAS 389889-72-9), numerous resources are available. Chemical databases provide detailed physicochemical properties, while scientific literature offers insights into synthetic applications. Patent databases reveal the compound's utility in various drug development programs, demonstrating its value across multiple therapeutic areas. The combination of its structural features, synthetic versatility, and pharmaceutical relevance ensures that this compound will remain an important tool for chemical research and drug discovery in the coming years.